Cas no 1861022-20-9 (1-methyl-1H-1,2,3-triazole-5-carboximidamide)

• Product Name: 1-methyl-1H-1,2,3-triazole-5-carboximidamide
• CAS No: 1861022-20-9
• MF: C₄H₇N₅
• MW: 125.131879091263
• CID: 5906922
• PubChem ID: 130922355
• Update Time: 2025-05-22

1-methyl-1H-1,2,3-triazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1861022-20-9
• 1-methyl-1H-1,2,3-triazole-5-carboximidamide
• EN300-1746419

• Inchi： 1S/C4H7N5/c1-9-3(4(5)6)2-7-8-9/h2H,1H3,(H3,5,6)
• InChI Key： WVESYTDXXJBDRI-UHFFFAOYSA-N
• SMILES： N1(C)C(C(=N)N)=CN=N1

Computed Properties

• Exact Mass: 125.07014524g/mol
• Monoisotopic Mass: 125.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-methyl-1H-1,2,3-triazole-5-carboximidamide

Comprehensive Overview of 1-methyl-1H-1,2,3-triazole-5-carboximidamide (CAS No. 1861022-20-9)

1-methyl-1H-1,2,3-triazole-5-carboximidamide (CAS No. 1861022-20-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative is characterized by its unique imidamide functional group, which enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, owing to its structural versatility and compatibility with modern synthetic methodologies like click chemistry.

In recent years, the demand for 1-methyl-1H-1,2,3-triazole-5-carboximidamide has surged due to its relevance in developing antiviral agents and enzyme inhibitors. The COVID-19 pandemic accelerated interest in triazole-based compounds, as they exhibit promising interactions with viral proteases. Additionally, its carboximidamide moiety makes it a candidate for designing metal-chelating ligands, a hot topic in catalysis and materials science. Users frequently search for "triazole derivatives in drug design" or "CAS 1861022-20-9 applications," reflecting its interdisciplinary appeal.

The synthesis of 1-methyl-1H-1,2,3-triazole-5-carboximidamide typically involves cycloaddition reactions, a cornerstone of green chemistry. Its low environmental impact synthesis aligns with the growing focus on sustainable practices, a trending topic in scientific communities. Analytical techniques such as NMR spectroscopy and HPLC purity testing are critical for quality control, addressing common queries like "how to characterize triazole compounds." Furthermore, its stability under physiological conditions makes it a viable candidate for prodrug development, another area of intense research.

Beyond pharmaceuticals, 1-methyl-1H-1,2,3-triazole-5-carboximidamide finds niche applications in agricultural chemistry. Its potential as a plant growth regulator or pesticide intermediate is under exploration, responding to global demands for crop yield optimization. Searches for "triazoles in agrochemicals" highlight this intersection. The compound’s structure-activity relationship (SAR) is also a focal point, with computational chemists leveraging AI-driven molecular modeling to predict its interactions—a technique frequently queried in academic circles.

Regulatory and safety profiles of CAS 1861022-20-9 are well-documented, ensuring compliance with international standards like REACH and ICH guidelines. This transparency addresses concerns about "safety of triazole derivatives," a common search term. As research progresses, 1-methyl-1H-1,2,3-triazole-5-carboximidamide continues to inspire innovations, bridging gaps between synthetic chemistry and real-world applications while adhering to ethical and environmental priorities.